Cas no 13031-32-8 (Nitromethane-d3)

• Product Name: Nitromethane-d3
• CAS No: 13031-32-8
• MF: CH₃NO₂
• MW: 64.0585052967072
• MDL: MFCD00044214
• CID: 86849
• PubChem ID: 24849185
• Update Time: 2025-06-07

Nitromethane-d3 Chemical and Physical Properties

Names and Identifiers

• Nitromethane-d3
• Nitromethanedisotopicpurity
• METHANE-D3, NITRO-
• NITROMETHANE D3
• trideuterio(nitro)methane
• Trideuteronitromethane
• Perdeuterionitromethane
• Perdeuteronitromethane
• nitro(2H3)methane
• Trideuterionitromethane
• trideuterio-nitromethane
• trideuterio-nitro-methane
• isotopicpurity99%
• AKOS015903862
• CHEBI:193045
• NS00123353
• deuterated nitromethane
• CD3NO2
• METHANE-D3, NITRO-(6CI,7CI,8CI,9CI)
• Nitromethane-d3, 99 atom % D
• Nitromethane-d3, >=99 atom % D, contains 1 % (v/v) TMS
• MFCD00044214
• DTXSID90156449
• nitro(?H?)methane
• EINECS 235-892-2
• D99421
• Methane-d3-, nitro-
• 13031-32-8
• LYGJENNIWJXYER-FIBGUPNXSA-N
• NITROMETHANE-D3 (D, 99%)

• MDL： MFCD00044214
• Inchi： 1S/CH3NO2/c1-2(3)4/h1H3/i1D3
• InChI Key： LYGJENNIWJXYER-FIBGUPNXSA-N
• SMILES： [O-][N+](C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 64.03520
• Monoisotopic Mass: 64.035209
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 27.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.1
• Topological Polar Surface Area: 45.8

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.183 g/mL at 25 °C(lit.)
• Melting Point: -29 °C (lit.)
• Boiling Point: 100 °C(lit.)
• Flash Point: Fahrenheit: 95 ° f < br / > Celsius: 35 ° C < br / >
• Refractive Index: n20/D 1.3795(lit.)
• Solubility: 117g/l
• Stability/Shelf Life: May detonate if sensitized by amines, alkalies, strong acids, high temperatures or adiabatic compression. The dry alkali or amine salts are shock-sensitive and the sodium salt ignites on contact with water. Flammable. Incompatible with amines, strong acids, strong bases, strong oxidizing agents, strong reducing agents, copper, copper alloys,
• PSA: 45.82000
• LogP: 0.41610
• Sensitiveness: Hygroscopic
• Solubility: Not determined

Nitromethane-d3 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226,H302
• Warning Statement： P210-P261-P280-P304+P340+P312-P370+P378-P403+P233
• Hazardous Material transportation number：UN 1261 3/PG 2
• WGK Germany：2
• Hazard Category Code： 5-10-22
• Safety Instruction： S41
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Explosive Limit：7.1-63%(V)
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Risk Phrases：R10; R22; R5
• Packing Group：II
• Safety Term：3
• Packing Group：II
• Hazard Level：3
• Storage Condition：Flammablesarea

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds
• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Solvents